5-(4-Chlorophenyl)furan-2-carboxamide

• CAS RN: 57753-81-8
• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 5-(4-chlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C11H8ClNO2/c12-8-3-1-7(2-4-8)9-5-6-10(15-9)11(13)14/h1-6H,(H2,13,14)
• InChI Key: XTPWJBLYVBMEQX-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)N)Cl

Description

5-(4-Chlorophenyl)furan-2-carboxamide, also known as CPCA, is a synthetic compound that has been studied for its potential use in scientific research. CPCA is a member of the furan-2-carboxamide family and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

5-(4-Chlorophenyl)furan-2-carboxamide acts as a selective inhibitor of the T-type calcium channel by binding to a specific site on the channel protein. This binding prevents the channel from opening and allows for the selective inhibition of calcium influx into neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neuronal excitability, the regulation of neurotransmitter release, and the modulation of synaptic plasticity. Additionally, this compound has been shown to have potential therapeutic applications in the treatment of neurological disorders such as epilepsy and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-Chlorophenyl)furan-2-carboxamide in lab experiments is its selectivity for the T-type calcium channel, which allows for the specific modulation of neuronal activity. Additionally, this compound has been shown to have a relatively low toxicity profile, making it a potentially useful tool for in vivo studies. However, one limitation of using this compound is its relatively low potency, which may require higher concentrations to achieve significant effects.

Future Directions

There are a number of potential future directions for research on 5-(4-Chlorophenyl)furan-2-carboxamide, including the investigation of its potential therapeutic applications in the treatment of neurological disorders. Additionally, further studies on the mechanism of this compound's action may provide insights into the regulation of neuronal excitability and synaptic plasticity. Finally, the development of more potent analogs of this compound may allow for more precise modulation of T-type calcium channel activity.

Scientific Research Applications

5-(4-Chlorophenyl)furan-2-carboxamide has been studied for its potential use in a variety of scientific research applications, including as a tool for investigating the function of certain ion channels in the brain. Specifically, this compound has been shown to selectively inhibit the activity of the T-type calcium channel, which is involved in the regulation of neuronal excitability.

Synthesis routes and methods

Procedure details

To 1000 ml. of cold, stirring NH4OH, 63 g. (0.26 mole) of 5-(p-chlorophenyl)-2-furoyl chloride is added portionwise. The resulting mixture is stirred at ice bath temperature for 15 minutes and then is stored at room temperature for 18 hours. The solid is filtered, is washed with water and is dried at 60 to yield 56 g. (97%).